6-Cyano-N-(5-cyclohexyl-2-methylpyrazol-3-yl)pyridine-3-sulfonamide

• IUPAC Name: 6-cyano-N-(5-cyclohexyl-2-methylpyrazol-3-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C16H19N5O2S/c1-21-16(9-15(19-21)12-5-3-2-4-6-12)20-24(22,23)14-8-7-13(10-17)18-11-14/h7-9,11-12,20H,2-6H2,1H3
• InChI Key: UCROJTCKMAWEEX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2CCCCC2)NS(=O)(=O)C3=CN=C(C=C3)C#N
• Molecular Formula: C16H19N5O2S
• Molecular Weight: 345.4 g/mol

Description

The compound “6-Cyano-N-(5-cyclohexyl-2-methylpyrazol-3-yl)pyridine-3-sulfonamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring are a cyano group (-CN), a sulfonamide group (-SO2NH2), and a 5-cyclohexyl-2-methylpyrazol-3-yl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the pyridine ring, followed by the addition of the various functional groups. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the cyano group might undergo reactions such as hydrolysis or reduction. The sulfonamide group could participate in reactions like hydrolysis or condensation.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, the mechanism of action would describe how the compound interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound could include exploring its potential uses, studying its reactivity, or investigating its physical and chemical properties. It could also involve developing more efficient synthesis methods.